Cas no 732262-18-9 ((methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate)

(Methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate is a specialized organic compound featuring a pyridine core substituted with dichloro groups at the 5- and 6-positions, coupled with a methylcarbamoylmethyl ester moiety. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical intermediates, where selective functionalization is required. The dichloropyridine scaffold enhances electrophilic character, facilitating further derivatization, while the carbamoyl ester group offers stability and controlled reactivity. Its well-defined molecular architecture makes it valuable for synthesizing bioactive molecules, particularly in developing enzyme inhibitors or receptor modulators. The compound’s purity and structural precision ensure consistent performance in synthetic pathways, supporting research and industrial-scale processes.
(methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate structure
732262-18-9 structure
Product Name:(methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate
CAS No:732262-18-9
MF:C9H8Cl2N2O3
MW:263.07742023468
CID:6304815
PubChem ID:2418492
Update Time:2025-05-19

(methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate
    • EN300-26582851
    • 732262-18-9
    • SR-01000041495
    • AKOS033627833
    • Z18517960
    • SR-01000041495-1
    • Inchi: 1S/C9H8Cl2N2O3/c1-12-7(14)4-16-9(15)5-2-6(10)8(11)13-3-5/h2-3H,4H2,1H3,(H,12,14)
    • InChI Key: VEOWQSRJJYCJQS-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=CC(=C1)C(=O)OCC(NC)=O)Cl

Computed Properties

  • Exact Mass: 261.9911975g/mol
  • Monoisotopic Mass: 261.9911975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 68.3Ų

(methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26582851-0.05g
(methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate
732262-18-9 95.0%
0.05g
$212.0 2025-03-20

(methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate Related Literature

Additional information on (methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate

Comprehensive Overview of (methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 732262-18-9)

The compound (methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 732262-18-9) is a specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. This ester derivative, featuring a 5,6-dichloropyridine core, has garnered attention due to its unique structural properties and potential applications in drug discovery. The presence of both methylcarbamoyl and carboxylate functional groups enhances its reactivity, making it a versatile intermediate for constructing complex molecular architectures.

In recent years, the demand for heterocyclic compounds like 5,6-dichloropyridine derivatives has surged, driven by their utility in agrochemicals, materials science, and medicinal chemistry. Researchers are particularly interested in how CAS No. 732262-18-9 can be leveraged to develop novel enzyme inhibitors or biologically active molecules. Its dichlorinated pyridine scaffold is known to confer stability and bioavailability, traits highly sought after in the design of next-generation therapeutics.

The synthesis of (methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate typically involves multi-step reactions, including esterification and amidation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been explored to optimize yield and purity. These methodologies align with the growing emphasis on green chemistry and sustainable practices, addressing concerns about environmental impact and resource efficiency.

From an analytical perspective, CAS No. 732262-18-9 is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These tools ensure precise identification and quality control, critical for industries requiring high-purity intermediates. The compound's solubility profile and thermal stability further contribute to its suitability for scalable production.

Emerging trends in precision medicine and targeted drug delivery have sparked renewed interest in functionalized pyridines. For instance, the methylcarbamoyl group in 732262-18-9 could be modified to enhance binding affinity to specific biological targets. Such innovations are frequently discussed in forums focusing on AI-driven drug design and computational chemistry, where virtual screening of compounds accelerates discovery pipelines.

Regulatory compliance and safety assessments are paramount when handling (methylcarbamoyl)methyl 5,6-dichloropyridine-3-carboxylate. While not classified as hazardous under standard guidelines, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain integrity. Material Safety Data Sheets (MSDS) provide detailed protocols for safe usage in laboratory settings.

In summary, CAS No. 732262-18-9 represents a compelling case study in the intersection of structural complexity and practical utility. Its role as a building block for advanced materials and therapeutics underscores the importance of continued research into chlorinated pyridine chemistry. As scientific inquiries evolve, this compound is poised to remain a focal point for innovation across multiple disciplines.

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